3-ethyl-4-{[(5-{5-nitro-2-methylphenyl}-2-furyl)methylene]amino}-5-sulfanyl-4H-1,2,4-triazole

• Molecular Formula: C16H15N5O3S
• Molecular Weight: 357.4 g/mol
• IUPAC Name: 3-ethyl-4-[(E)-[5-(2-methyl-5-nitrophenyl)furan-2-yl]methylideneamino]-1H-1,2,4-triazole-5-thione
• InChI: InChI=1S/C16H15N5O3S/c1-3-15-18-19-16(25)20(15)17-9-12-6-7-14(24-12)13-8-11(21(22)23)5-4-10(13)2/h4-9H,3H2,1-2H3,(H,19,25)/b17-9+
• InChI Key: RVXKHBCOORWPPA-RQZCQDPDSA-N
• Isomeric SMILES: CCC1=NNC(=S)N1/N=C/C2=CC=C(O2)C3=C(C=CC(=C3)[N+](=O)[O-])C
• SMILES: CCC1=NNC(=S)N1N=CC2=CC=C(O2)C3=C(C=CC(=C3)[N+](=O)[O-])C

Description

3-ethyl-4-{[(5-{5-nitro-2-methylphenyl}-2-furyl)methylene]amino}-5-sulfanyl-4H-1,2,4-triazole is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is a member of the 1,2,4-triazole family, which is known for its diverse pharmacological activities.

Mechanism of Action

The exact mechanism of action of 3-ethyl-4-{[(5-{5-nitro-2-methylphenyl}-2-furyl)methylene]amino}-5-sulfanyl-4H-1,2,4-triazole is not fully understood. However, studies have suggested that this compound exerts its antimicrobial activity by inhibiting the growth and proliferation of microorganisms. It is believed that this compound targets key enzymes and biomolecules involved in the metabolic pathways of microorganisms, thereby disrupting their normal physiological functions.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects. Studies have reported that this compound exhibits potent antioxidant activity, which may be attributed to its ability to scavenge free radicals and inhibit lipid peroxidation.

Advantages and Limitations for Lab Experiments

One of the major advantages of using 3-ethyl-4-{[(5-{5-nitro-2-methylphenyl}-2-furyl)methylene]amino}-5-sulfanyl-4H-1,2,4-triazole in lab experiments is its broad-spectrum antimicrobial activity. This compound is effective against a wide range of microorganisms, which makes it a valuable tool for studying the mechanisms of microbial growth and proliferation.
However, one of the limitations of using this compound in lab experiments is its potential toxicity. Studies have shown that this compound can exhibit cytotoxicity at high concentrations, which may limit its use in certain experiments.

Future Directions

There are several future directions for the study of 3-ethyl-4-{[(5-{5-nitro-2-methylphenyl}-2-furyl)methylene]amino}-5-sulfanyl-4H-1,2,4-triazole. One of the major areas of research is the development of new derivatives of this compound with improved pharmacological properties. Studies have shown that structural modifications of this compound can lead to compounds with enhanced antimicrobial, anticancer, and anti-inflammatory activities.
Another area of research is the elucidation of the exact mechanism of action of this compound. Further studies are needed to understand the molecular targets of this compound and the biochemical pathways involved in its antimicrobial and anticancer activities.
Conclusion:
In conclusion, this compound is a promising compound with potential applications in various fields. Its broad-spectrum antimicrobial activity, anticancer activity, and anti-inflammatory activity make it a valuable tool for scientific research. However, further studies are needed to fully understand its mechanism of action and to develop new derivatives with improved pharmacological properties.

Synthesis Methods

The synthesis of 3-ethyl-4-{[(5-{5-nitro-2-methylphenyl}-2-furyl)methylene]amino}-5-sulfanyl-4H-1,2,4-triazole involves the reaction of 5-nitro-2-methylphenyl hydrazine with ethyl acetoacetate to form 5-{5-nitro-2-methylphenyl}-2-furyl hydrazone. This intermediate is then reacted with carbon disulfide and sodium ethoxide to form the corresponding dithiocarbazate. Finally, the reaction of dithiocarbazate with ethyl cyanoacetate in the presence of ammonium acetate yields the desired product.

Scientific Research Applications

3-ethyl-4-{[(5-{5-nitro-2-methylphenyl}-2-furyl)methylene]amino}-5-sulfanyl-4H-1,2,4-triazole has been extensively studied for its potential applications in various fields. One of the major areas of research is its antimicrobial activity. Several studies have reported that this compound exhibits potent antibacterial and antifungal activity against a wide range of microorganisms.
Another area of research is its anticancer activity. Studies have shown that this compound exhibits significant cytotoxicity against various cancer cell lines. This compound has also been studied for its potential use as an anti-inflammatory agent.